Cas no 53782-69-7 (4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)

53782-69-7 structure
Product name:4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
- 4-[5-(hydroxymethyl)furan-2-yl]benzoic acid
- 2-Hydroxymethyl-5-(4-carboxyphenyl)-furan
- 4-[5-(hydroxymethyl)-2-furyl]benzoic acid
- HMS1634N02
- 53782-69-7
- 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid, AldrichCPR
- CCG-151066
- AB01333580-02
- SR-01000324986
- SR-01000324986-1
- MFCD06009963
- STK201343
- CS-0118819
- 4-(5-(Hydroxymethyl)furan-2-yl)benzoicacid
- DTXSID80360518
- 4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
- AKOS000300553
- NCGC00340163-01
-
- MDL: MFCD06009963
- Inchi: InChI=1S/C12H10O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2,(H,14,15)
- InChI Key: BEZNEPQDECMJAN-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)C(=O)O)C2=CC=C(CO)O2
Computed Properties
- Exact Mass: 218.05800
- Monoisotopic Mass: 218.057909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.7Ų
- Surface Charge: 0
- XLogP3: 1.3
Experimental Properties
- PSA: 70.67000
- LogP: 2.13710
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Security Information
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM314219-5g |
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid |
53782-69-7 | 95% | 5g |
$825 | 2021-06-16 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1189459-10mg |
4-[5-(Hydroxymethyl)-2-furyl]benzoic acid |
53782-69-7 | 95+% | 10mg |
¥954.00 | 2024-05-09 | |
Matrix Scientific | 012772-1g |
4-(5-Hydroxymethyl-furan-2-yl)-benzoic acid |
53782-69-7 | 1g |
$378.00 | 2023-09-11 | ||
Chemenu | CM314219-1g |
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid |
53782-69-7 | 95% | 1g |
$*** | 2023-05-30 |
4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Related Literature
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
-
Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
-
R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
-
S. Ahmed Chem. Commun., 2009, 6421-6423
-
Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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